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Compound of Interest

1-(3,5-Dichlorophenyl)propan-1-
Compound Name:

one
CAS No.: 92821-92-6
Cat. No.: B1419120

Get Quote
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An In-depth Technical Guide to the Molecular Structure of 1-(3,5-Dichlorophenyl)propan-1-
one

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-(3,5-Dichlorophenyl)propan-1-
one, a halogenated aromatic ketone. Designed for researchers, medicinal chemists, and
professionals in drug development, this document delves into the compound's structural
elucidation, synthesis, and physicochemical properties. The narrative emphasizes the causal
relationships behind experimental methodologies, ensuring a deep and practical understanding
of the molecule's characteristics.

Molecular Identity and Physicochemical
Characteristics

1-(3,5-Dichlorophenyl)propan-1-one, also known as 3',5'-Dichloropropiophenone, is a solid
organic compound characterized by a propiophenone core substituted with two chlorine atoms
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at the meta positions of the phenyl ring.[1][2] This substitution pattern significantly influences
the molecule's electronic properties and reactivity.

The fundamental identification and physical properties are summarized below. These values
are critical for experimental design, dictating appropriate solvents, reaction temperatures, and
purification strategies.

Property Value Source(s)
1-(3,5-dichlorophenyl)propan-

IUPAC Name ( phenyhprop [3]
1-one

Synonyms 3,5-Dichloropropiophenone [1]

CAS Number 92821-92-6 [11[2][3]

Molecular Formula CoHsCI20 [11[3]

Molecular Weight 203.07 g/mol [11[3]

Physical Form Solid [2]

N ) 299 °C at 760 mmHg

Boiling Point , (2]
(Predicted)
CCC(=0)C1=CC(=CC(=C1)Cl)

SMILES [1][3]
Cl
KFXWPKDEAPLDKF-

InChIKey [3]

UHFFFAOYSA-N

Synthesis via Friedel-Crafts Acylation

The most direct and industrially relevant synthesis of 1-(3,5-Dichlorophenyl)propan-1-one is
the Friedel-Crafts acylation of 1,3-dichlorobenzene.[4] This electrophilic aromatic substitution
reaction provides a robust method for forming the crucial carbon-carbon bond between the
aromatic ring and the acyl group.[5]

Mechanistic Rationale
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The reaction is catalyzed by a strong Lewis acid, typically aluminum chloride (AICIs). The
causality of the mechanism is as follows:

o Generation of the Electrophile: The Lewis acid catalyst coordinates to the chlorine atom of
propanoyl chloride. This polarization weakens the C-Cl bond, leading to its cleavage and the
formation of a resonance-stabilized propanoyl cation (an acylium ion).[4][6] This step is
critical as it generates the potent electrophile required to attack the aromatic ring.

o Electrophilic Attack: The electron-rich 1t-system of the 1,3-dichlorobenzene ring acts as a
nucleophile, attacking the electrophilic carbon of the acylium ion. This forms a non-aromatic
carbocation intermediate known as a sigma complex or arenium ion. The two chlorine atoms
on the ring are deactivating, meaning they withdraw electron density and slow down this step
compared to unsubstituted benzene. However, they are ortho-, para-directing. Given the 1,3-
substitution, the attack occurs at the C5 position (ortho to one chlorine and para to the
other), which is sterically accessible and electronically favored.

o Re-aromatization: A weak base (such as the AICla~ complex formed in the first step)
abstracts a proton from the carbon bearing the new acyl group.[6] This restores the
aromaticity of the ring, yielding the final product, 1-(3,5-Dichlorophenyl)propan-1-one, and
regenerating the AICIs catalyst (in principle).

The overall workflow for this synthesis is depicted below.
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Synthesis Workflow for 1-(3,5-Dichlorophenyl)propan-1-one

Reactants
1,3-Dichlorobenzene Propanoyl Chloride AICI3 (Lewis Acid)
Combine Combine Combine
Reaction Step

Friedel-Crafts Acylation
(Anhydrous Solvent, e.g., DCM)
0°C to Reflux

Reaction Mixture

Work-up & Isolation

Quench with Ice/HCI

Organic Extraction
(e.g., Ethyl Acetate)

Wash & Dry

Crude Product

Purification

Column Chromatography
or Recrystallization

Pure Product

Y

1-(3,5-Dichlorophenyl)propan-1-one
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Key MS Fragmentation Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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